Cas no 1036599-90-2 (1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)
1036599-90-2 structure
Product Name:1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
CAS No:1036599-90-2
MF:C14H14ClNO2
MW:263.719462871552
CID:2111332
Update Time:2023-08-04
1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(4-chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
- 1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
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- Inchi: 1S/C14H14ClNO2/c1-9-7-13(14(17)18)10(2)16(9)8-11-3-5-12(15)6-4-11/h3-7H,8H2,1-2H3,(H,17,18)
- InChI Key: IGOXAGQBLXXRCW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CN1C(C)=CC(C(=O)O)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 302
- Topological Polar Surface Area: 42.2
1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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